Cas no 2171157-10-9 (4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]benzoic acid)

• Product Name: 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]benzoic acid
• CAS No: 2171157-10-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6118600
• PubChem ID: 165959026
• Update Time: 2025-06-08

4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2171157-10-9
• EN300-1574472
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]benzoic acid

• Inchi： 1S/C28H28N2O5/c1-3-19(16-26(31)30(2)20-14-12-18(13-15-20)27(32)33)29-28(34)35-17-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-15,19,25H,3,16-17H2,1-2H3,(H,29,34)(H,32,33)/t19-/m0/s1
• InChI Key： HLQPYEQSCYLCNP-IBGZPJMESA-N
• SMILES： O(C(N[C@@H](CC)CC(N(C)C1C=CC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]benzoic acid

Introduction to 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]benzoic Acid (CAS No. 2171157-10-9)

4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]benzoic acid, identified by its CAS number 2171157-10-9, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, with its intricate structure, presents a unique set of properties and potential applications that make it a subject of intense study and development.

The compound's name is rich in biochemical and pharmacological significance, particularly due to the presence of several key structural motifs. The core structure includes a benzoic acid moiety, which is well-known for its role in various biological processes and pharmaceutical applications. This benzoic acid unit is further functionalized with an amide group, which adds another layer of complexity and potential biological activity.

One of the most striking features of this compound is the presence of a chiral center at the 3-position of the pentanamido group. The (3S) configuration indicates that the molecule possesses optical activity, which is a critical factor in many pharmaceutical applications. Chiral molecules often exhibit different biological activities depending on their stereochemistry, making them highly valuable in drug development.

The amide group itself is further modified by a carbamate moiety, which is derived from (9H-fluoren-9-yl)methoxy group. This fluorene derivative is known for its stability and rigidity, which can be advantageous in designing molecules that require structural integrity in biological environments. The methoxy group attached to the carbamate provides additional functionalization possibilities, allowing for further chemical modifications and derivatization.

The N-methylpentanamido group extends the molecular chain, adding flexibility while maintaining the overall stability of the molecule. This extension can influence how the compound interacts with biological targets, potentially affecting its efficacy and selectivity. The combination of these structural elements makes 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]benzoic acid a promising candidate for various pharmacological applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in inflammation, pain, and neurodegenerative diseases. The benzoic acid moiety, in particular, has been extensively studied for its anti-inflammatory properties. Researchers have found that benzoic acid derivatives can interact with various enzymes and receptors involved in inflammatory responses, making them potential candidates for therapeutic intervention.

The fluorene derivative in this compound adds another dimension to its potential therapeutic applications. Fluorene-based molecules have been explored for their ability to enhance drug delivery systems and improve bioavailability. The stability and hydrophobic nature of fluorene can help in designing prodrugs or drug carriers that can target specific tissues or cells more effectively.

The chiral nature of the compound also opens up possibilities for developing enantiopure drugs or racemic mixtures with tailored biological activities. Enantiomers are molecules that are mirror images of each other but can have significantly different biological effects. By controlling the stereochemistry of the molecule, researchers can fine-tune its pharmacological properties to achieve desired therapeutic outcomes.

Recent studies have also highlighted the importance of amide-based compounds in drug design. Amides are known for their ability to form hydrogen bonds, which can enhance binding affinity to biological targets. In addition, amides can be easily modified to introduce various functional groups, making them versatile building blocks for drug development.

The carbamate group in this compound adds another layer of functionality that can be exploited for therapeutic purposes. Carbamates have been used in various drugs due to their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The (9H-fluoren-9-yl)methoxy)carbonyl moiety specifically provides a rigid structure that can improve binding stability and selectivity.

In conclusion, 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]benzoic acid (CAS No. 2171157-10-9) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure, featuring multiple functional groups and a chiral center, makes it a promising candidate for various therapeutic applications. Ongoing research continues to explore its potential benefits in modulating inflammatory responses, enhancing drug delivery systems, and developing novel treatments for chronic diseases.